- Fluorinated heterocyclic compounds. 2. 2,4-Difluoro and 4-amino-2-fluoropyrimidines, nucleoside base analogsJournal of Heterocyclic Chemistry, 1985, 22(1), 149-53,
Cas no 96548-91-3 (2-fluoropyrimidin-4-amine)
2-Fluoropyrimidin-4-amine is a fluorinated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a fluorine atom at the 2-position and an amine group at the 4-position, enhances reactivity and selectivity in nucleophilic substitution reactions, making it a valuable intermediate for synthesizing heterocyclic compounds. The fluorine substituent improves metabolic stability and binding affinity in drug design, while the amine group offers versatility for further functionalization. This compound is particularly useful in the development of kinase inhibitors, antiviral agents, and other bioactive molecules. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications.

2-fluoropyrimidin-4-amine structure
Product name:2-fluoropyrimidin-4-amine
2-fluoropyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine, 2-fluoro- (9CI)
- 2-FLUORO-4-PYRIMIDINEAMINE
- 2-Fluoropyrimidin-4-amine
- 2-Fluoro-4-pyrimidinamine (ACI)
- 2-Fluoro-pyrimidin-4-ylamine
- NSC 366053
- 2-Fluoro-4-pyrimidinamine #
- NSC-366053
- DS-12356
- DTXSID60320877
- BBL104297
- 96548-91-3
- STK396232
- CS-0051901
- WDA54891
- SY100475
- AKOS000546136
- 2-fluoro-pyrimidin-4-amine
- SCHEMBL218133
- EN300-1600699
- NSC366053
- MFCD00769380
- SB57804
- Pyrimidine, 2-fluoro-4-amino-
- 4-amino-2-fluoropyrimidine
- 2-fluoropyrimidin-4-amine
-
- MDL: MFCD00769380
- Inchi: 1S/C4H4FN3/c5-4-7-2-1-3(6)8-4/h1-2H,(H2,6,7,8)
- InChI Key: SPWJNWKKNZWCPA-UHFFFAOYSA-N
- SMILES: FC1N=C(N)C=CN=1
Computed Properties
- Exact Mass: 113.03892530g/mol
- Monoisotopic Mass: 113.03892530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 77.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 324.9±34.0 °C at 760 mmHg
- Flash Point: 150.3±25.7 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
2-fluoropyrimidin-4-amine Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-fluoropyrimidin-4-amine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZX1414-1G |
2-fluoropyrimidin-4-amine |
96548-91-3 | 97% | 1g |
¥ 2,560.00 | 2023-04-12 | |
abcr | AB443393-1g |
2-Fluoropyrimidin-4-amine; . |
96548-91-3 | 1g |
€171.70 | 2025-02-14 | ||
Apollo Scientific | PC408561-1g |
2-Fluoropyrimidin-4-amine |
96548-91-3 | 1g |
£423.00 | 2023-09-02 | ||
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW967-50mg |
2-fluoropyrimidin-4-amine |
96548-91-3 | 97% | 50mg |
165.0CNY | 2021-07-12 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW967-100mg |
2-fluoropyrimidin-4-amine |
96548-91-3 | 97% | 100mg |
606CNY | 2021-05-08 | |
Chemenu | CM256018-250mg |
2-Fluoropyrimidin-4-amine |
96548-91-3 | 97% | 250mg |
$*** | 2023-05-04 | |
eNovation Chemicals LLC | Y1193646-5g |
4-Amino-2-fluoropyrimidine |
96548-91-3 | 95% | 5g |
$1780 | 2023-09-01 | |
Enamine | EN300-1600699-0.05g |
2-fluoropyrimidin-4-amine |
96548-91-3 | 95% | 0.05g |
$122.0 | 2023-06-04 | |
Enamine | EN300-1600699-5.0g |
2-fluoropyrimidin-4-amine |
96548-91-3 | 95% | 5g |
$2164.0 | 2023-06-04 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GW967-1g |
2-fluoropyrimidin-4-amine |
96548-91-3 | 97% | 1g |
3645CNY | 2021-05-08 |
2-fluoropyrimidin-4-amine Production Method
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Ethanol , Ammonia
Reference
Synthetic Circuit 2
Reaction Conditions
Reference
- Preparation method of pabuxirib nucleus structure compound, China, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Ammonia Solvents: 1,4-Dioxane ; 5 min, -21 °C
Reference
- Pyrazolidine derivatives as bacterial peptide deformylase inhibitors and their preparation and use for the treatment of bacterial infections, World Intellectual Property Organization, , ,
Synthetic Circuit 4
Reaction Conditions
Reference
- Product class 12: pyrimidinesScience of Synthesis, 2004, 16, 379-572,
Synthetic Circuit 5
Reaction Conditions
Reference
- Substituted pyridine and pyrimidine compounds as pharmaceutical agents, their preparation, pharmaceutical compositions, and use in therapy, United States, , ,
2-fluoropyrimidin-4-amine Raw materials
2-fluoropyrimidin-4-amine Preparation Products
2-fluoropyrimidin-4-amine Related Literature
-
Domingo Salazar-Mendoza,Jorge Guerrero-Alvarez,Herbert Höpfl Chem. Commun., 2008, 6543-6545
-
Jose A. Bencomo,Scott T. Iacono,Jena McCollum J. Mater. Chem. A, 2018,6, 12308-12315
-
Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
-
Jiawei Li,Yanwei Ren,Chaorong Qi,Huanfeng Jiang Dalton Trans., 2017,46, 7821-7832
-
Li Li,Chao Ma,Qingkun Kong,Weiping Li,Yan Zhang,Shenguang Ge,Mei Yan,Jinghua Yu J. Mater. Chem. B, 2014,2, 6669-6674
-
Lanfang Pang,Yanmei Zhou,Enze Wang,Fang Yu,Hua Zhou,Wenli Gao RSC Adv., 2016,6, 16467-16473
-
Monika Mazik,Christoph Geffert Org. Biomol. Chem., 2011,9, 2319-2326
-
Ganghua Xiang,Lushuang Zhang,Junnan Chen,Bingsen Zhang,Zhigang Liu Nanoscale, 2021,13, 18140-18147
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:96548-91-3)2-fluoropyrimidin-4-amine

Purity:99%
Quantity:1g
Price ($):223.0